2-(1-Adamantyl)acetic acid 2-[3-[2-(4-bromophenyl)-2-oxoethyl]-4-methyl-5-thiazol-3-iumyl]ethyl ester

• Molecular Formula: C26H31BrNO3S+
• Molecular Weight: 517.5 g/mol
• IUPAC Name: 2-[3-[2-(4-bromophenyl)-2-oxoethyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl 2-(1-adamantyl)acetate
• InChI: InChI=1S/C26H31BrNO3S/c1-17-24(32-16-28(17)15-23(29)21-2-4-22(27)5-3-21)6-7-31-25(30)14-26-11-18-8-19(12-26)10-20(9-18)13-26/h2-5,16,18-20H,6-15H2,1H3/q+1
• InChI Key: NOLFVWIVGUIDAF-UHFFFAOYSA-N
• SMILES: CC1=C(SC=[N+]1CC(=O)C2=CC=C(C=C2)Br)CCOC(=O)CC34CC5CC(C3)CC(C5)C4

Description

2-(1-adamantyl)acetic acid 2-[3-[2-(4-bromophenyl)-2-oxoethyl]-4-methyl-5-thiazol-3-iumyl]ethyl ester is an aromatic ketone.

Scientific Research Applications

New Synthesis Techniques

• A study by Shchipalkin et al. (2011) outlines a synthesis method involving 4-(1-adamantyl)-1,2,3-thiadiazole, which forms potassium 2-(1-adamantyl)ethynethiolate, leading to S-[2-(1-adamantyl)-2-oxoethyl] arenecarbothioates. This process is a crucial step in creating derivatives related to the chemical [Shchipalkin et al., 2011].

Synthesis of Derivatives

• Li et al. (2011) reported the synthesis of 3‐thiazolidine acetic acid derivatives from glycosido ureides, demonstrating a method to create novel compounds that could have further scientific applications [Li et al., 2011].
• Bormasheva et al. (2008) explored the reactions of adamantyl-substituted keto and diketo carboxylic acid esters, leading to the formation of compounds like ethyl 3,5-di(1-adamantyl)-1H-pyrazole-4-carboxylate, which could be relevant to the study of adamantyl-acetic acid derivatives [Bormasheva et al., 2008].

Antimicrobial and Anticancer Activity

• Several studies have demonstrated the potential antimicrobial and anticancer activities of compounds synthesized from adamantyl-substituted molecules:
  • Demirbas et al. (2004) synthesized acetic acid ethyl esters containing 5-oxo-[1,2,4]triazole ring, which showed antimicrobial activity against various microorganisms [Demirbas et al., 2004].
  • Dawson et al. (2007) investigated a molecule derived from an adamantyl-substituted retinoid, which inhibited cancer cell growth and angiogenesis through apoptosis, demonstrating the therapeutic potential of such compounds [Dawson et al., 2007].

DNA Binding Studies

• Milanese et al. (2011) conducted studies on adamantylated compounds like Adapalene®, revealing their interaction with DNA. This highlights the potential use of adamantyl-substituted compounds in molecular biology and pharmacology [Milanese et al., 2011].